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This technical support center provides troubleshooting guidance and frequently asked
questions for calibrating sensors and pumps on the MP-010 system.

Frequently Asked Questions (FAQs)

Q1: What are the first steps | should take before starting a calibration?

Al: Before initiating any calibration protocol, ensure all tubing is correctly installed, connections
are secure, and the system is free of any visible leaks. It is crucial to verify that the correct
calibration standards or reagents are being used and that they have not expired. A thorough
visual inspection can prevent many common calibration failures.

Q2: How often should the sensors and pumps be calibrated?

A2: For optimal performance and data accuracy, we recommend a daily single-point calibration
check. A full multi-point calibration is advised on a weekly basis, or whenever a new batch of
reagents is introduced. If the system has been idle for an extended period or if you observe any
inconsistencies in your data, a full calibration should be performed immediately.

Q3: What could cause a "Calibration Failed" error message?
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A3: A "Calibration Failed" error can stem from several sources. The most common culprits
include:

Air bubbles in the fluidic lines: Ensure all lines are properly primed and free of air.

Incorrect calibration standards: Double-check that you are using the correct standards and
that they are prepared according to the protocol.

Sensor or pump malfunction: If the error persists after checking for air bubbles and correct
standards, there may be an issue with the hardware.

Clogged tubing or fluidic paths: Inspect for any blockages that might be impeding flow.

Troubleshooting Guides
Issue: Inaccurate Sensor Readings Post-Calibration

This guide will help you troubleshoot and resolve issues related to inaccurate sensor readings
after a calibration has been performed.

Troubleshooting Workflow
A workflow diagram for troubleshooting inaccurate sensor readings.
Detailed Steps:

o Check for Air Bubbles: Visually inspect all fluidic lines for any signs of air bubbles. If bubbles
are present, perform a system purge.

 Verify Calibration Standards: Ensure that the calibration standards are the correct
concentration, have been stored properly, and are not expired. If in doubt, prepare a fresh
set of standards.

 Inspect Sensor: Carefully remove and inspect the sensor for any signs of damage, fouling, or
residue. Clean the sensor according to the procedures outlined in the user manual. If the
sensor appears damaged, it may need to be replaced.
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e Re-run Calibration: After performing the above checks and any necessary corrective actions,
re-run the full calibration protocol.

o Contact Support: If the issue persists after following these steps, please contact our
technical support team for further assistance.

Issue: Pump Fails to Prime or Deliver Fluid

This guide addresses situations where the pump is not functioning as expected, failing to
prime, or not delivering the specified volume of fluid.

Troubleshooting Logic
A logical diagram for troubleshooting pump priming and fluid delivery issues.

Detailed Steps:

Check Tubing Connections: Ensure all tubing is securely connected to the pump and
reservoirs. Loose connections can introduce air and prevent proper priming.

« Inspect for Kinks or Blockages: Examine the entire length of the tubing for any kinks, sharp
bends, or visible blockages that could restrict flow.

 Verify Fluid Levels: Confirm that there is an adequate volume of fluid in the reservoirs. The
pump cannot prime if it is drawing air.

e Run Manual Prime Cycle: Initiate a manual priming cycle from the system's software
interface. Observe the fluidic lines to see if fluid is being drawn into the pump.

o Check for Leaks: If priming is unsuccessful, carefully inspect all fittings and connections for
any signs of fluid leakage.

 Listen to the Pump Motor: During the manual prime cycle, listen for the sound of the pump
motor running. If you do not hear the motor, there may be an electrical or mechanical issue
with the pump itself.

o Contact Support: If you are unable to resolve the issue after following these steps, please
contact our technical support team.
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Quantitative Data Summary

For precise calibration, refer to the target values and acceptable ranges provided in the table
below. These values are critical for ensuring the accuracy of your experimental results.

Parameter Target Value Acceptable Range
Sensor Baseline 1.00 AU 0.95-1.05AU

Pump Flow Rate 100 pL/min 98 - 102 pL/min
Calibration Standard 1 0.50 0.48 - 0.52
Calibration Standard 2 2.00 1.95-2.05

Experimental Protocols
Standard Sensor Calibration Protocol

Objective: To perform a multi-point calibration of the optical sensor.
Methodology:

o Prepare Calibration Standards: Prepare a blank solution and at least two calibration
standards of known concentrations according to the assay protocol.

o System Purge: Initiate a full system purge with the blank solution to ensure all lines are free
of contaminants and air bubbles.

o Blank Measurement: Flow the blank solution through the system and record the baseline
sensor reading.

o Standard 1 Measurement: Introduce the first calibration standard into the system. Allow the
reading to stabilize and then record the value.

o Wash Step: Flush the system thoroughly with the blank solution.

e Standard 2 Measurement: Introduce the second calibration standard and record the
stabilized reading.
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» Data Analysis: Using the system's software, plot the known concentrations against the
measured sensor readings to generate a calibration curve. The software will automatically
calculate the slope and intercept.

Pump Flow Rate Calibration Protocol

Objective: To verify and, if necessary, adjust the pump flow rate.
Methodology:

e Setup: Place a calibrated analytical balance next to the MP-010. Fill a reservoir with
deionized water.

« Initial Weighing: Place a collection vial on the balance and tare the weight.

o Timed Dispense: Program the pump to dispense a set volume of water (e.g., 1000 pL) into
the collection vial.

» Final Weighing: Record the final weight of the dispensed water.

o Calculate Flow Rate: Convert the weight of the water to volume (assuming a density of 1
g/mL). The actual dispensed volume should be within £2% of the target volume.

o Adjustment: If the dispensed volume is outside the acceptable range, use the pump
calibration function in the software to adjust the pump's step count.

 Verification: Repeat the timed dispense and weighing process to confirm that the adjusted
flow rate is within the specified tolerance.

 To cite this document: BenchChem. [Technical Support Center: MP-010 Calibration].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609608/docs#technical-support-center-mp-010-
calibration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15609608?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

